Cas no 1257875-15-2 (5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine)

5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine is a halogenated pyridine derivative featuring a bromo substituent at the 5-position and a trifluoromethoxyphenyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its reactive bromine moiety and electron-withdrawing trifluoromethoxy group. Its structural features facilitate further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The trifluoromethoxy group enhances metabolic stability and lipophilicity, making it valuable in drug discovery. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine structure
1257875-15-2 structure
Product Name:5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine
CAS No:1257875-15-2
MF:C12H7BrF3NO
MW:318.089292764664
MDL:MFCD22543659
CID:4764044
Update Time:2026-02-26

5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-[4-(trifluoromethoxy)phenyl]pyridine
    • 5-Bromo-2-(4-(trifluoromethoxy)phenyl)pyridine
    • Y3981
    • Pyridine, 5-bromo-2-[4-(trifluoromethoxy)phenyl]-
    • 5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine
    • MDL: MFCD22543659
    • Inchi: 1S/C12H7BrF3NO/c13-9-3-6-11(17-7-9)8-1-4-10(5-2-8)18-12(14,15)16/h1-7H
    • InChI Key: ITEJJZVCQTYBAV-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 267
  • XLogP3: 4.4
  • Topological Polar Surface Area: 22.1

5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB516159-500 mg
5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine
1257875-15-2
500MG
€286.80 2022-08-31
abcr
AB516159-1 g
5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine
1257875-15-2
1g
€381.50 2022-08-31
abcr
AB516159-5 g
5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine
1257875-15-2
5g
€1,234.00 2022-08-31
Aaron
AR01DOBG-5g
5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine
1257875-15-2 95%
5g
$1058.00 2025-02-12
abcr
AB516159-250mg
5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine; .
1257875-15-2
250mg
€200.10 2025-04-21
abcr
AB516159-500mg
5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine; .
1257875-15-2
500mg
€304.40 2023-09-02
abcr
AB516159-1g
5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine; .
1257875-15-2
1g
€348.90 2025-04-21
abcr
AB516159-5g
5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine; .
1257875-15-2
5g
€1108.40 2025-04-21
Aaron
AR01DOBG-500mg
5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine
1257875-15-2
500mg
$290.00 2023-12-16
Aaron
AR01DOBG-1g
5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine
1257875-15-2 95%
1g
$353.00 2025-02-12

Additional information on 5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine

Recent Advances in the Study of 5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine (CAS: 1257875-15-2)

The compound 5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine (CAS: 1257875-15-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its brominated pyridine core and trifluoromethoxy-substituted phenyl ring, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine, highlighting its efficient production via palladium-catalyzed cross-coupling reactions. The study emphasized the compound's stability under physiological conditions, which is critical for its potential use in vivo. Additionally, the presence of the trifluoromethoxy group was noted to enhance lipophilicity, thereby improving membrane permeability—a key factor in drug bioavailability.

Another groundbreaking study, conducted by a team at the University of Cambridge and published in ACS Chemical Biology, investigated the compound's interaction with kinase enzymes. The researchers identified 5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine as a potent inhibitor of several tyrosine kinases, which are often implicated in cancer progression. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, revealing specific interactions with conserved amino acid residues. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Further research has explored the compound's applications beyond oncology. A 2024 preprint on bioRxiv reported its efficacy in modulating inflammatory pathways, particularly through the inhibition of NF-κB signaling. This anti-inflammatory activity, coupled with its favorable pharmacokinetic profile, positions 5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine as a versatile scaffold for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising developments, challenges remain. For instance, the compound's metabolic stability in human liver microsomes requires further optimization to reduce potential toxicity. Ongoing research aims to address these limitations through structural modifications and prodrug strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Bromo-2-[4-(trifluoromethoxy)phenyl]pyridine (CAS: 1257875-15-2) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic accessibility underscore its potential as a cornerstone for future therapeutic innovations. Continued exploration of its mechanisms and applications will likely yield significant advancements in the treatment of complex diseases.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd